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Compound of Interest

Compound Name: 3,4-Diaminotoluene

Cat. No.: B134574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties, specifically the

melting and boiling points, of 3,4-Diaminotoluene. It also details the experimental

methodologies for determining these properties and outlines a common industrial synthesis

route.

Physicochemical Data of 3,4-Diaminotoluene
3,4-Diaminotoluene, also known as 4-methyl-1,2-benzenediamine, is a crystalline solid that

appears colorless to brownish-purple.[1] It is soluble in water, alcohol, and ether.[1] The key

physical constants are summarized in the table below.

Property Value Conditions

Melting Point 87-90 °C

87-89 °C (lit.)[2][3][4]

80-90 °C [1]

Boiling Point 265 °C (sublimes)[1]

155-156 °C at 18 mmHg[2][4][5]
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Experimental Protocols
Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. It is

a crucial indicator of purity, with pure compounds typically exhibiting a sharp melting range. The

capillary method is a common and reliable technique for determining the melting point of a

crystalline solid like 3,4-Diaminotoluene.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital device)

Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., mineral oil)

Mortar and pestle

Procedure:

Sample Preparation: A small amount of dry 3,4-Diaminotoluene is finely ground using a

mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then tapped gently to pack the solid into the sealed end, aiming for a

sample height of 2-3 mm.

Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the

sample is aligned with the thermometer bulb. This assembly is then placed in the melting

point apparatus.

Heating: The apparatus is heated gently and at a steady rate (approximately 1-2 °C per

minute) as the temperature approaches the expected melting point.
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Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has melted is

recorded as the end of the melting range.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For substances that may decompose at their atmospheric boiling point, determination

at reduced pressure is common. The Thiele tube method is a suitable technique for

determining the boiling point of small quantities of liquid.

Apparatus:

Thiele tube

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner)

Liquid paraffin or other suitable heating oil

Procedure:

Sample Preparation: A small amount of the liquid sample is placed in the small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the

open end downwards.

Apparatus Assembly: The test tube is attached to a thermometer, and this assembly is

placed in the Thiele tube containing the heating oil.

Heating: The side arm of the Thiele tube is heated gently.[6] As the temperature rises, a

stream of bubbles will emerge from the inverted capillary tube.
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Observation: Heating is stopped when a continuous stream of bubbles is observed. As the

apparatus cools, the liquid will begin to enter the capillary tube. The temperature at which the

liquid just starts to enter the capillary is the boiling point of the substance at that pressure.[6]

Synthesis of 3,4-Diaminotoluene
A prevalent industrial method for synthesizing 3,4-Diaminotoluene is through the catalytic

hydrogenation of o-nitro-p-toluidine.[7][8] This process is efficient, with high product purity and

yield.

Reaction: The core of the synthesis is the reduction of the nitro group on o-nitro-p-toluidine to

an amino group, yielding 3,4-Diaminotoluene.

Workflow Diagram:
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Caption: Industrial synthesis workflow for 3,4-Diaminotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3,4-Diaminotoluene | C7H10N2 | CID 10332 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 3,4-Diaminotoluene | 496-72-0 [chemicalbook.com]

3. 3,4-Diaminotoluene | CAS#:496-72-0 | Chemsrc [chemsrc.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/product/b134574?utm_src=pdf-body
https://www.benchchem.com/product/b134574?utm_src=pdf-body
https://eureka.patsnap.com/patent-CN106349081A
https://patents.google.com/patent/CN106349081A/en
https://www.benchchem.com/product/b134574?utm_src=pdf-body
https://www.benchchem.com/product/b134574?utm_src=pdf-body-img
https://www.benchchem.com/product/b134574?utm_src=pdf-body
https://www.benchchem.com/product/b134574?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Diaminotoluene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8258207.htm
https://www.chemsrc.com/en/cas/496-72-0_81258.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Cas 496-72-0,3,4-Diaminotoluene | lookchem [lookchem.com]

5. 3,4-Diaminotoluene CAS#: 496-72-0 [m.chemicalbook.com]

6. vijaynazare.weebly.com [vijaynazare.weebly.com]

7. Synthesis method of 3,4-diaminotoluene - Eureka | Patsnap [eureka.patsnap.com]

8. CN106349081A - Synthesis method of 3,4-diaminotoluene - Google Patents
[patents.google.com]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties and
Synthesis of 3,4-Diaminotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134574#3-4-diaminotoluene-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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